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Compound of Interest

Compound Name: Isocetane

Cat. No.: B1194848 Get Quote

Chemical Identification: Isocetane, also known as 2,2,4,4,6,8,8-heptamethylnonane, is a highly

branched alkane.[1][2][3] It is a colorless and odorless liquid.[1][2] Isocetane is utilized as a

reference standard in determining the cetane number of diesel fuels.[1][2][3]

Quantitative Data
For quick reference, the following table summarizes key quantitative data for Isocetane:

Property Value Source

Molecular Formula C₁₆H₃₄ [2][3]

Molecular Weight 226.44 g/mol [3][4][5]

Appearance Colorless liquid [1][2]

Odor Odorless [1][2]

Density
793 mg/mL (0.793 g/cm³) at 25

°C
[1][2]

Boiling Point 240.1 °C (513.2 K) [1][3]

Vapor Pressure 1.0 mmHg [5]
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A systematic approach is crucial for safely managing Isocetane in a laboratory setting. This

involves careful planning from acquisition to disposal.

Engineering Controls and Workstation Setup
Ventilation: Always handle Isocetane in a well-ventilated area.[4][6][7] A certified chemical

fume hood is recommended to minimize the inhalation of any potential vapors.

Ignition Sources: Isocetane is a combustible liquid.[4] Ensure that the handling area is free

of open flames, sparks, and hot surfaces.[6][7][8][9] Use non-sparking tools and explosion-

proof equipment where necessary.[6][7]

Emergency Equipment: An eyewash station and a safety shower should be readily

accessible and in close proximity to the workstation.[8][10] Fire-fighting equipment, such as a

CO2 or dry chemical extinguisher, should also be available.[4][6][11]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Isocetane to prevent exposure:

Eye and Face Protection: Chemical safety goggles or glasses that meet the ANSI Z.87.1

standard are required.[12] A face shield should be worn over safety glasses if there is a risk

of splashing.[12][13]

Hand Protection: Wear compatible chemical-resistant gloves.[4] Given that prolonged

contact can cause skin irritation, inspect gloves for any signs of degradation before use and

replace them immediately if contact with the chemical occurs.[7][8]

Body Protection: A flame-resistant lab coat should be worn and kept buttoned to protect from

accidental splashes.[12] Long pants and closed-toe, closed-heel shoes are also required to

ensure maximum skin coverage.[12]

Respiratory Protection: If working outside of a fume hood where ventilation is inadequate, a

NIOSH-approved respirator may be necessary.[4][10][12] The use of a respirator requires a

formal respiratory protection program, including fit testing and training.[12]
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Handling: Avoid direct contact with skin, eyes, and clothing.[4] Do not inhale vapors.[7][9]

After handling, wash hands thoroughly with soap and water.[6]

Storage: Store Isocetane in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[7][8][10] Keep the container tightly closed when

not in use.[6][14]

Emergency and Disposal Plans
First Aid Procedures
In the event of an exposure to Isocetane, immediate action is critical:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids.[4][14] Seek immediate medical

attention.[4]

Skin Contact: Remove any contaminated clothing and wash the affected skin area with

plenty of soap and water for at least 15 minutes.[4] If skin irritation develops or persists, seek

medical attention.[11]

Inhalation: Move the individual to fresh air immediately.[4][11] If breathing is difficult or has

stopped, administer artificial respiration and seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting due to the risk of aspiration into the lungs.[6][9][11] If the

person is conscious, rinse their mouth with water.[9][11] Seek immediate medical attention.

[6][9]

Spill Response
In the case of a spill, follow these steps:

Evacuate and Secure: Immediately alert others in the area and evacuate non-essential

personnel. Eliminate all sources of ignition.[6]

Ventilate: Ensure the area is well-ventilated.[4]
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Containment: For small spills, use an absorbent material like soil or other suitable materials

to contain the liquid.[14] For larger spills, create a dike around the spill to prevent it from

spreading or entering waterways.[14]

Cleanup: Carefully scoop up the absorbed material and place it into a sealed, liquid-proof

container for proper disposal.[14]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
All waste, including Isocetane-contaminated materials and rinsate, must be treated as

hazardous waste.

Waste Collection: Collect all Isocetane waste in a clearly labeled, sealed, and compatible

container.[15]

Empty Containers: Empty containers may retain chemical residue and should be handled

with care.[14] If the chemical is not on the acutely hazardous waste list, the container should

be triple-rinsed with a suitable solvent.[16] The rinsate must be collected and disposed of as

hazardous waste.[16] After rinsing and air-drying, deface the original label and mark the

container as "EMPTY".[16]

Disposal: Dispose of all hazardous waste through your institution's designated Chemical

Waste Program.[16] Do not dispose of Isocetane down the drain or in the general trash.[15]

An alternative is to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator with an afterburner and scrubber.[4]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Isocetane, from

initial preparation to final disposal.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase Emergency Procedures

Assess Hazards & Review SDS

Select Appropriate PPE

Prepare Work Area (Fume Hood, Spill Kit)

Verify Emergency Equipment (Eyewash, Shower)

Don PPE

Handle Isocetane

Decontaminate Work Area Spill Response First Aid

Segregate Waste

Dispose of Waste via Chemical Waste Program

Doff & Dispose/Clean PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Isocetane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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